Cas no 2137914-33-9 (3-Ethyl-6-methyl-[1,2]oxazolo[5,4-b]pyridin-4-amine)

• Product Name: 3-Ethyl-6-methyl-[1,2]oxazolo[5,4-b]pyridin-4-amine
• CAS No: 2137914-33-9
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 6271920
• PubChem ID: 165443769
• Update Time: 2025-06-13

3-Ethyl-6-methyl-[1,2]oxazolo[5,4-b]pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2137914-33-9
• EN300-701029
• 3-ethyl-6-methyl-[1,2]oxazolo[5,4-b]pyridin-4-amine
• 3-Ethyl-6-methyl-[1,2]oxazolo[5,4-b]pyridin-4-amine

• Inchi： 1S/C9H11N3O/c1-3-7-8-6(10)4-5(2)11-9(8)13-12-7/h4H,3H2,1-2H3,(H2,10,11)
• InChI Key： SCLYAJNJOHSHBA-UHFFFAOYSA-N
• SMILES： O1C2C(=C(C=C(C)N=2)N)C(CC)=N1

Computed Properties

• Exact Mass: 177.090211983g/mol
• Monoisotopic Mass: 177.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.9Ų

Additional information on 3-Ethyl-6-methyl-[1,2]oxazolo[5,4-b]pyridin-4-amine

Introduction to 3-Ethyl-6-methyl-[1,2]oxazolo[5,4-b]pyridin-4-amine (CAS No. 2137914-33-9)

3-Ethyl-6-methyl-[1,2]oxazolo[5,4-b]pyridin-4-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of fused oxazole and pyridine derivatives, which are well-known for their diverse pharmacological properties. The presence of both ethyl and methyl substituents in the molecule contributes to its complex chemical behavior and makes it a subject of interest for further research.

The chemical structure of 3-Ethyl-6-methyl-[1,2]oxazolo[5,4-b]pyridin-4-amine consists of a fused ring system comprising an oxazole ring connected to a pyridine ring. This structural motif is particularly intriguing because it combines the electronic and steric properties of both heterocyclic systems. The amine functional group at the 4-position of the pyridine ring further enhances the compound's reactivity and potential for biological interactions.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, particularly those with fused ring systems. The 1,2-oxazolopyridine scaffold has been extensively explored for its role in developing novel therapeutic agents. For instance, derivatives of this scaffold have shown promise in inhibiting various enzymes and receptors involved in metabolic diseases, inflammation, and cancer. The specific arrangement of substituents in 3-Ethyl-6-methyl-[1,2]oxazolo[5,4-b]pyridin-4-amine may influence its binding affinity and selectivity towards target proteins.

In the realm of medicinal chemistry, the synthesis of 3-Ethyl-6-methyl-[1,2]oxazolo[5,4-b]pyridin-4-amine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and cyclization techniques, have been employed to construct the complex fused ring system efficiently. The introduction of the ethyl and methyl groups at strategic positions within the molecule is crucial for modulating its pharmacological properties.

The biological activity of 3-Ethyl-6-methyl-[1,2]oxazolo[5,4-b]pyridin-4-amine has been investigated in several preclinical studies. Preliminary findings suggest that this compound exhibits potential inhibitory effects on certain kinases and enzymes relevant to neurological disorders. The amine moiety at the 4-position of the pyridine ring may interact with specific amino acid residues in target proteins, leading to receptor modulation or enzyme inhibition. Further research is needed to elucidate the exact mechanisms of action and to assess its therapeutic potential.

One of the most compelling aspects of studying 3-Ethyl-6-methyl-[1,2]oxazolo[5,4-b]pyridin-4-amine is its versatility as a building block for more complex drug candidates. By modifying other functional groups or introducing additional substituents, chemists can generate a library of derivatives with tailored properties. This approach is particularly valuable in high-throughput screening programs aimed at identifying novel lead compounds for drug development.

The synthesis and characterization of 3-Ethyl-6-methyl-[1,2]oxazolo[5,4-b]pyridin-4-amine also contribute to our understanding of heterocyclic chemistry principles. Researchers can explore various synthetic routes to optimize yield and purity while gaining insights into reaction mechanisms and structural influences on reactivity. These studies not only advance the field but also provide valuable data for computational modeling and drug design algorithms.

In conclusion,3-Ethyl-6-methyl-[1,2]oxazolo[5,4-b]pyridin-4-amine represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it an attractive candidate for further investigation. As our understanding of heterocyclic chemistry continues to evolve,CAS No. 2137914-33-9 will likely play a crucial role in developing innovative therapeutic strategies.